Cas no 2029192-77-4 (1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one)

• Product Name: 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one
• CAS No: 2029192-77-4
• MF: C₁₀H₁₁ClOS₂
• MW: 246.776739358902
• CID: 5039295
• Update Time: 2025-08-03

1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethane(dithioperoxoic) acid, [4-(chloromethyl)phenyl]methyl ester
• 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one

• Inchi： 1S/C10H11ClOS2/c1-8(12)14-13-7-10-4-2-9(6-11)3-5-10/h2-5H,6-7H2,1H3
• InChI Key： REMIAVPIDMEGCY-UHFFFAOYSA-N
• SMILES： C(SSCC1=CC=C(CCl)C=C1)(=O)C

1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one

1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2029192-77-4, commonly referred to as 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one is characterized by its complex molecular structure, which includes a sulfinothioyl group attached to a benzyl ring substituted with a chloromethyl group. The presence of the sulfinothioyl group introduces unique electronic properties, making this compound highly reactive under certain conditions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced polymers and functional materials. Researchers have explored its ability to undergo various transformations, such as nucleophilic substitutions and condensation reactions, which are critical for developing high-performance materials.

The synthesis of 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of intermediate compounds, such as the chloromethylbenzene derivative, followed by the introduction of the sulfinothioyl group through a carefully designed coupling reaction. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for industrial applications.

One of the most promising applications of 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one lies in its use as a building block for constructing advanced materials with tailored properties. For instance, researchers have demonstrated its ability to form cross-linked networks when subjected to specific stimuli, such as heat or light. These networks exhibit exceptional mechanical strength and thermal stability, making them ideal candidates for high-tech applications in aerospace and electronics.

In addition to its material science applications, 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one has shown potential in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. Recent studies have revealed that it can enhance the efficiency of certain catalytic cycles, particularly those involving olefin metathesis and cross-coupling reactions. This discovery has opened new avenues for optimizing industrial chemical processes.

The chemical stability of 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one is another area of active research. While it exhibits remarkable stability under ambient conditions, it can undergo degradation under harsh environmental conditions, such as prolonged exposure to UV light or extreme temperatures. Understanding these degradation mechanisms is crucial for ensuring the long-term reliability of materials synthesized using this compound.

In conclusion, 1-((4-(Chloromethyl)benzyl)sulfinothioyl)ethan-1-one (CAS No. 2029192-77-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and chemical systems. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.